Cas no 67521-18-0 (Benzene, 1-ethenyl-4-(2-ethoxyethoxy)-)

• Product Name: Benzene, 1-ethenyl-4-(2-ethoxyethoxy)-
• CAS No: 67521-18-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 387889
• PubChem ID: 12436721
• Update Time: 2025-10-29

Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-4-(2-ethoxyethoxy)-
• 1-ethenyl-4-(2-ethoxyethoxy)benzene
• DTXSID40498220
• A1-05197
• MFCD30537062
• 1-(2-Ethoxyethoxy)-4-vinylbenzene
• SCHEMBL501848
• A883526
• AMY18598
• AC9339
• 67521-18-0
• 4-(ETHOXYETHOXY)STYRENE
• SY254101

• Inchi： 1S/C12H16O2/c1-3-11-5-7-12(8-6-11)14-10-9-13-4-2/h3,5-8H,1,4,9-10H2,2H3
• InChI Key： VMOQKKFBYIBJOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=C)=CC=1)CCOCC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-ethenyl-4-(2-ethoxyethoxy)-

Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- (CAS No. 67521-18-0): A Comprehensive Overview

Benzene, 1-ethenyl-4-(2-ethoxyethoxy)-, with the CAS No. 67521-18-0, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as a vinyl benzene derivative, is known for its unique chemical structure, which combines a benzene ring with an ethenyl group and an ethoxyethoxy side chain. Its molecular formula is C12H16O2, and it falls under the category of aromatic ethers. The compound's versatility makes it a valuable intermediate in the synthesis of polymers, coatings, and other high-performance materials.

The chemical properties of Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- are largely influenced by its functional groups. The presence of the ethenyl group allows for polymerization reactions, making it a key component in the production of styrenic polymers. Meanwhile, the ethoxyethoxy side chain enhances its solubility in organic solvents, which is crucial for formulations in coatings and adhesives. Researchers and manufacturers often seek this compound for its balance of reactivity and stability, which is ideal for controlled chemical processes.

In recent years, the demand for Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- has surged due to its applications in green chemistry and sustainable materials. As industries shift toward eco-friendly alternatives, this compound has been explored as a building block for biodegradable polymers and low-VOC (volatile organic compound) coatings. Its potential in renewable energy applications, such as solar cell encapsulants, has also been a topic of interest. These trends align with global efforts to reduce environmental impact, making CAS No. 67521-18-0 a compound of strategic importance.

The synthesis of Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- typically involves the etherification of hydroxyethyl vinyl benzene, followed by purification steps to achieve high purity. Manufacturers emphasize the importance of quality control in its production, as impurities can affect downstream applications. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) are commonly employed to verify its chemical identity and purity. These rigorous standards ensure that the compound meets the specifications required by end-users in pharmaceuticals, electronics, and specialty chemicals.

From a market perspective, Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- is witnessing steady growth, driven by its expanding applications in advanced materials. The compound's role in the development of high-performance adhesives and flexible electronics has positioned it as a critical material in cutting-edge technologies. Additionally, its use in UV-curable resins has gained traction in the automotive and aerospace industries, where durability and lightweight properties are paramount. Market analysts predict continued demand growth, particularly in regions with strong manufacturing sectors like Asia-Pacific and North America.

Safety and handling of Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- are essential considerations for industrial users. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as avoiding prolonged exposure to light and moisture—are recommended to maintain its stability. Material safety data sheets (MSDS) provide detailed guidelines for safe handling, including the use of personal protective equipment (PPE) and adequate ventilation. These precautions align with industry best practices for handling organic intermediates.

In conclusion, Benzene, 1-ethenyl-4-(2-ethoxyethoxy)- (CAS No. 67521-18-0) is a multifaceted compound with broad applicability across industries. Its unique chemical properties, coupled with its role in sustainable innovation, make it a valuable asset for researchers and manufacturers alike. As technological advancements continue to evolve, the significance of this compound is expected to grow, reinforcing its position in the global chemical market. For those seeking reliable suppliers or technical data, it is advisable to consult specialized chemical databases or industry publications to stay updated on the latest developments.